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Compound of Interest

Compound Name: ML339

Cat. No.: B609146

For researchers and drug development professionals, the proper handling and disposal of
chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential information and a step-by-step procedure for the safe
disposal of ML339, a selective CXCR6 antagonist. While a specific Safety Data Sheet (SDS)
with detailed disposal instructions for ML339 is not readily available in the public domain, this
document synthesizes known chemical properties and general best practices for chemical
waste management to offer a reliable operational plan.

Core Safety and Chemical Data

Understanding the fundamental properties of ML339 is the first step toward safe handling and
disposal. The following table summarizes key quantitative data for this compound.
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Property Value Source
Molecular Weight 502.00 g/mol [1112]
Molecular Formula C26H32CIN305 [2][3]
CAS Number 2579689-83-9 [2][4]
IC50 (hCXCR®6) 140 nM [2][31[41[5]
Solubility in DMSO Up to 125 mg/mL [3]
Storage (Powder) -20°C for up to 3 years [3]
Storage (in Solvent) -80°C for up to 1 year [3]

Procedural Steps for Proper Disposal

Given the absence of a specific SDS for ML339, a conservative approach to disposal is
required. The following procedure is based on general guidelines for the disposal of non-
acutely hazardous chemical waste. Always consult your institution's Environmental Health and
Safety (EHS) department for specific local regulations and procedures.

Step 1: Personal Protective Equipment (PPE) Before handling ML339, ensure you are wearing
appropriate PPE, including:

o Safety glasses or goggles
e Chemical-resistant gloves (nitrile or neoprene recommended)
e Alab coat

Step 2: Waste Segregation Proper segregation of chemical waste is critical to prevent
dangerous reactions and ensure compliant disposal.

o Solid Waste:

o Place any solid ML339, contaminated personal protective equipment (e.g., gloves, weigh
paper), and empty vials into a designated solid chemical waste container.
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o Ensure the container is clearly labeled with "Hazardous Waste," the chemical name
("ML339"), and the approximate quantity.

e Liquid Waste:

o Collect all solutions containing ML339 in a dedicated, leak-proof, and chemically
compatible liquid waste container.

o Do not mix ML339 solutions with other incompatible chemical wastes.

o The container must be clearly labeled with "Hazardous Waste," the full names of all
chemical constituents (e.g., "ML339 in DMSQO"), and their approximate concentrations.

Step 3: Waste Storage Store waste containers in a designated and well-ventilated satellite
accumulation area within the laboratory.

o Keep containers securely closed except when adding waste.
e Ensure secondary containment is in place to capture any potential leaks.

Step 4: Arranging for Disposal Contact your institution's EHS department to schedule a pickup
of the hazardous waste. Do not dispose of ML339, either in solid or liquid form, down the drain
or in the regular trash.[6][7][8]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of ML339.
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Caption: Decision workflow for the safe disposal of ML339.
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By adhering to these procedures and consulting with local safety officials, researchers can
ensure the safe and compliant disposal of ML339, fostering a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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